2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide
• InChI: InChI=1S/C14H18ClNO3/c1-3-4-5-12(10-17)16(14(18)8-15)9-13-7-6-11(2)19-13/h6-7,12,17H,5,8-10H2,1-2H3
• InChI Key: MDNRJJAODJTPAM-UHFFFAOYSA-N
• Canonical SMILES: CC#CCC(CO)N(CC1=CC=C(O1)C)C(=O)CCl
• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol

Description

2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide is a chemical compound that has been the subject of extensive scientific research due to its potential use in the development of new drugs. This compound is known for its unique chemical structure, which makes it a promising candidate for various applications in the field of medicine.

Mechanism Of Action

The mechanism of action of 2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in the development and progression of various diseases. It also has the ability to modulate the immune system and reduce inflammation.

Biochemical And Physiological Effects

2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. It also has the potential to modulate the immune system and improve cognitive function.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide in lab experiments is its unique chemical structure, which makes it a promising candidate for various applications in the field of medicine. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the research of 2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of its potential use in the development of new antimicrobial and antifungal agents. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide involves a series of chemical reactions. The starting materials for this synthesis are 5-methyl-2-furaldehyde and 1-hydroxyhex-4-yn-2-ol. These two compounds are reacted with chloroacetyl chloride to form the intermediate product, which is then treated with ammonium hydroxide to obtain the final product, 2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide.

Scientific Research Applications

2-Chloro-N-(1-hydroxyhex-4-yn-2-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide has been extensively studied for its potential use in the development of new drugs. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been studied for its antimicrobial and antifungal properties.